ethyl 1H-1,2,3-triazole-4-carboxylate
Overview
Description
Ethyl 1H-1,2,3-triazole-4-carboxylate is a chemical compound with the molecular formula C5H7N3O2 . It has a molecular weight of 141.13 . It is a white to yellow solid at room temperature .
Synthesis Analysis
The synthesis of ethyl 1H-1,2,3-triazole-4-carboxylate and its derivatives has been reported in several studies . For instance, it has been used in solid phase peptide synthesis using Fmoc chemistry . An efficient and convenient synthesis of ethyl 1-(4-methoxyphenyl)-5-phenyl-1H-1,2,3-triazole-4-carboxylate has also been reported .Molecular Structure Analysis
The molecular structure of ethyl 1H-1,2,3-triazole-4-carboxylate has been investigated using quantum-chemical methods . The theoretical spectrum of the compound aligns well with experimental fluorescence and absorption spectra .Chemical Reactions Analysis
Triazoles, including ethyl 1H-1,2,3-triazole-4-carboxylate, have superior pharmacological applications . They can accommodate a broad range of substituents (electrophiles and nucleophiles) around the core structures, paving the way for the construction of diverse novel bioactive molecules .Physical And Chemical Properties Analysis
Ethyl 1H-1,2,3-triazole-4-carboxylate is a white to yellow solid at room temperature . It has a molecular weight of 141.13 . Its InChI code is 1S/C5H7N3O2/c1-2-10-5(9)4-3-6-8-7-4/h3H,2H2,1H3,(H,6,7,8) and its InChI key is BMGCDMZWMQQHMI-UHFFFAOYSA-N .Scientific Research Applications
Synthesis of Bioactive Molecules
The 1,2,3-triazole moiety is often seen in experimental drug candidates and approved drugs, such as tazobactam, cefatrizine or rufinamide . The copper catalysed 1,3-dipolar Huisgen cycloaddition of azides to alkynes, known as the CuAAC reaction, has revolutionized the field of triazole synthesis .
Bioconjugation Chemistry
The CuAAC reaction has seen applications in bioconjugation chemistry . This involves the use of biological molecules for the creation of new materials and therapeutics .
Dendrimer and Polymer Synthesis
1,2,3-triazoles have been used in the synthesis of dendrimers and polymers . These are large, complex molecules that have a wide range of applications in materials science .
Synthesis of Peptidomimetics
Peptidomimetics are compounds that mimic the structure and function of peptides. 1,2,3-triazoles have been used in the synthesis of these compounds .
Combinatorial Drug Chemistry
1,2,3-triazoles have been used in combinatorial drug chemistry . This involves the generation of a large number of chemical compounds by combining sets of building blocks .
Materials Science
1,2,3-triazoles have applications in materials science . They can be used in the creation of new materials with unique properties .
Medicinal Chemistry
1,2,3-triazole derivatives have been reported to have a number of important biological activities, such as antimicrobial, antiviral, antineoplastic, trypanosomicide, antimalarial, antibacterial, anti-inflammatory, antituberculosis and leishmanicidal . They have also been used as synthetic intermediates in many industrial applications such as manufacturing of agrochemicals, corrosion inhibitors, photostabilizers and dyes .
Development of Biosensors
Compounds containing 1H-1,2,3-triazole core have been applied in the development of biosensors used in clinical diagnostic assays .
Safety and Hazards
The safety information for ethyl 1H-1,2,3-triazole-4-carboxylate indicates that it may be harmful if swallowed and may cause skin and eye irritation . It may also cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
Future Directions
The future directions for research on ethyl 1H-1,2,3-triazole-4-carboxylate and its derivatives are promising. A new synthetic route leading to functionalized 1H-1,2,3-triazole-4-carbonitriles has been developed . This methodology could pave the way for the synthesis of a diverse set of substituted 1,2,3-triazoles with good functional group tolerance and high yields .
Mechanism of Action
Target of Action
Ethyl 1H-1,2,3-triazole-4-carboxylate is a compound that has been found to interact with various targets. 1,2,3-triazole derivatives have been reported to inhibit both acetylcholinesterase (ache) and butyrylcholinesterase (buche) activities . These enzymes play a crucial role in the nervous system by breaking down acetylcholine, a neurotransmitter involved in memory and learning.
Mode of Action
It’s known that 1,2,3-triazole derivatives can promote proton conduction in polymer electrolyte membranes via an intermolecular proton-transfer mechanism . This suggests that ethyl 1H-1,2,3-triazole-4-carboxylate might interact with its targets and induce changes through a similar mechanism.
Pharmacokinetics
The compound’s molecular weight (14113 g/mol) and LogP value (074) suggest that it may have favorable bioavailability .
properties
IUPAC Name |
ethyl 2H-triazole-4-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7N3O2/c1-2-10-5(9)4-3-6-8-7-4/h3H,2H2,1H3,(H,6,7,8) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BMGCDMZWMQQHMI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NNN=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30423546 | |
Record name | ethyl 1H-1,2,3-triazole-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30423546 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
141.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
ethyl 1H-1,2,3-triazole-4-carboxylate | |
CAS RN |
1084802-21-0, 40594-98-7 | |
Record name | 2H-1,2,3-Triazole-4-carboxylic acid, ethyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1084802-21-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethyl 1H-1,2,3-triazole-5-carboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=40594-98-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | ethyl 1H-1,2,3-triazole-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30423546 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | ethyl 1H-1,2,3-triazole-5-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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